Cas no 62502-74-3 (1-Triazene, 3,3-diethyl-1-hydroxy-, 2-oxide)

• Product Name: 1-Triazene, 3,3-diethyl-1-hydroxy-, 2-oxide
• CAS No: 62502-74-3
• MF: C₄H₁₁N₃O₂
• MW: 133.149040460587
• CID: 1638042
• Update Time: 2024-09-11

1-Triazene, 3,3-diethyl-1-hydroxy-, 2-oxide Chemical and Physical Properties

Names and Identifiers

• 1-Triazene, 3,3-diethyl-1-hydroxy-, 2-oxide

• Inchi： 1S/C4H11N3O2/c1-3-6(4-2)7(9)5-8/h8H,3-4H2,1-2H3
• InChI Key： FOSISNXVGQBIAP-UHFFFAOYSA-N
• SMILES： N(O)=[N+]([O-])N(CC)CC

Computed Properties

• Exact Mass: 133.08523
• Monoisotopic Mass: 133.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 83.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 225.7±23.0 °C(Predicted)
• PSA: 61.9